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Compound of Interest

Compound Name:
Benzyl-(3,4-dimethoxy-benzyl)-

amine

Cat. No.: B088634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a

detailed synthetic protocol for Benzyl-(3,4-dimethoxy-benzyl)-amine (CAS 13174-24-8). The

information herein is intended to support research and development activities where this

compound is of interest.

Compound Identity
IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-1-phenylmethanamine[1]

Synonyms: Benzyl-(3,4-dimethoxy-benzyl)-amine, N-(3,4-

Dimethoxybenzyl)benzylamine[2][3]

CAS Number: 13174-24-8[2][3]

Molecular Formula: C₁₆H₁₉NO₂[1][2][3]

Molecular Weight: 257.33 g/mol [1][3]

Predicted Spectroscopic Data
While experimental spectra for this specific molecule are not readily available in public

databases, the following tables summarize the predicted spectroscopic data based on the
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analysis of its constituent functional groups and data from analogous compounds.

Table 1: Predicted ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~ 7.35 - 7.25 m 5H
Aromatic protons

(benzyl group)

~ 6.85 d, J ≈ 8.0 Hz 1H

Aromatic proton

(dimethoxybenzyl

group)

~ 6.80 d, J ≈ 2.0 Hz 1H

Aromatic proton

(dimethoxybenzyl

group)

~ 6.75 dd, J ≈ 8.0, 2.0 Hz 1H

Aromatic proton

(dimethoxybenzyl

group)

~ 3.88 s 3H
Methoxy (-OCH₃)

protons

~ 3.86 s 3H
Methoxy (-OCH₃)

protons

~ 3.75 s 2H
Methylene (-CH₂-)

protons (benzylic)

~ 3.70 s 2H

Methylene (-CH₂-)

protons

(dimethoxybenzylic)

~ 1.80 br s 1H Amine (-NH-) proton

Table 2: Predicted ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)
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Chemical Shift (δ) ppm Assignment

~ 149.0 Aromatic C-O

~ 148.0 Aromatic C-O

~ 140.0 Aromatic C (quaternary, benzyl)

~ 132.5 Aromatic C (quaternary, dimethoxybenzyl)

~ 128.5 Aromatic CH (benzyl)

~ 128.2 Aromatic CH (benzyl)

~ 127.0 Aromatic CH (benzyl)

~ 120.0 Aromatic CH (dimethoxybenzyl)

~ 111.8 Aromatic CH (dimethoxybenzyl)

~ 111.0 Aromatic CH (dimethoxybenzyl)

~ 55.9 Methoxy (-OCH₃)

~ 55.8 Methoxy (-OCH₃)

~ 53.5 Methylene (-CH₂-)

~ 51.0 Methylene (-CH₂-)

Table 3: Predicted Infrared (IR) Spectroscopy Data
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Frequency (cm⁻¹) Intensity Assignment

~ 3350 - 3310 Weak-Medium N-H stretch (secondary amine)

~ 3100 - 3000 Medium Aromatic C-H stretch

~ 2950 - 2800 Medium Aliphatic C-H stretch

~ 1600, 1515, 1450 Medium-Strong Aromatic C=C bending

~ 1260 - 1230 Strong Aryl-O stretch (asymmetric)

~ 1150 - 1020 Strong
Aryl-O stretch (symmetric) &

C-N stretch

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Interpretation

257 [M]⁺ (Molecular ion)

256 [M-H]⁺

166 [M - C₇H₇]⁺ (Loss of benzyl radical)

151 [C₉H₁₁O₂]⁺ (3,4-dimethoxybenzyl cation)

91
[C₇H₇]⁺ (Benzyl cation/Tropylium ion - likely

base peak)

Experimental Protocols
The synthesis of Benzyl-(3,4-dimethoxy-benzyl)-amine can be achieved via reductive

amination of 3,4-dimethoxybenzaldehyde with benzylamine.

3.1. Synthesis of Benzyl-(3,4-dimethoxy-benzyl)-amine[4][5]

Materials:

3,4-Dimethoxybenzaldehyde
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Benzylamine

Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

Methanol or Dichloromethane (DCM)

Acetic Acid (optional, if using NaBH(OAc)₃)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate

Hexane

Procedure:

To a solution of 3,4-dimethoxybenzaldehyde (1.0 eq.) in methanol or dichloromethane, add

benzylamine (1.0-1.2 eq.).

If using sodium triacetoxyborohydride, add acetic acid (1.0 eq.) and stir the mixture at

room temperature for 1-2 hours to facilitate imine formation.

If using sodium borohydride, cool the reaction mixture to 0 °C.

Slowly add the reducing agent (sodium borohydride, 1.5 eq., or sodium

triacetoxyborohydride, 1.5 eq.) portion-wise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield the pure Benzyl-(3,4-dimethoxy-benzyl)-amine.

3.2. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra can be recorded on a 400 MHz or 500 MHz spectrometer.

The sample should be dissolved in deuterated chloroform (CDCl₃) containing

tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer.

The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) or as a KBr pellet.

Mass Spectrometry (MS):

Mass spectra can be acquired using an electron ionization (EI) or electrospray ionization

(ESI) mass spectrometer.

Visualization of Experimental Workflow
The following diagram illustrates the synthetic and analytical workflow for Benzyl-(3,4-
dimethoxy-benzyl)-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b088634?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-_3_4-dimethoxy-benzyl_-amine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-_3_4-dimethoxy-benzyl_-amine
https://wap.guidechem.com/encyclopedia/benzyl-3-4-dimethoxy-benzyl-am-dic246779.html
https://www.scbt.com/p/benzyl-3-4-dimethoxybenzyl-amine-13174-24-8
https://www.arkat-usa.org/get-file/18746/
https://www.researchgate.net/publication/286329967_Synthesis_of_functionalized_benzyl_amines_by_the_reductive_alkylation_of_heterocyclic_and_heteroaromatic_amines_with_arylaldehydes_and_preparation_of_the_intermediates_for_new_synthetic_biomolecules
https://www.benchchem.com/product/b088634#spectroscopic-data-nmr-ir-ms-for-benzyl-3-4-dimethoxy-benzyl-amine
https://www.benchchem.com/product/b088634#spectroscopic-data-nmr-ir-ms-for-benzyl-3-4-dimethoxy-benzyl-amine
https://www.benchchem.com/product/b088634#spectroscopic-data-nmr-ir-ms-for-benzyl-3-4-dimethoxy-benzyl-amine
https://www.benchchem.com/product/b088634#spectroscopic-data-nmr-ir-ms-for-benzyl-3-4-dimethoxy-benzyl-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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